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Introduction

Acid Yellow 61, identified by the CAS number 12217-38-8, is a monoazo acid dye.[1] Primarily
utilized in the textile and leather industries, it imparts a vibrant yellow hue to materials such as
wool, silk, and polyamide fibers.[1][2] This technical guide provides a comprehensive overview
of the known properties of Acid Yellow 61, including its physicochemical characteristics,
synthesis, and safety information. While this document is intended for a scientific audience, it is
important to note that publicly available data on the biological activity and drug development
applications of this compound are limited.

Physicochemical Properties

Acid Yellow 61 is a yellow powder that is soluble in water.[1][3] Its solubility is reported to be
35 g/L in water at 90°C.[1][3] The aqueous solution of Acid Yellow 61 is a greenish-yellow,
which turns to a tender yellow upon the addition of hydrochloric acid or sodium hydroxide.[1] In
concentrated sulfuric acid, it appears as a dark yellow, and upon dilution, the color remains
unchanged with some precipitation.[1]
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A summary of the quantitative physicochemical data for Acid Yellow 61 is presented in the

table below. It is important to note that specific experimental data for properties such as boiling

point and density are not readily available in the public domain.

Property Value Source
CAS Number 12217-38-8 [1]
Molecular Formula C24H20CI2NsNaOeS:2 [1]
Molecular Weight 632.47 g/mol [1]
Appearance Yellow powder [11[3]

50-55°C (for a 5% preparation

Melting Point [4]

in petrolatum)
Boiling Point Data not available [5]
Density Data not available [6]
Solubility 35 g/L in water at 90°C [1][3]
LogP -0.36 at 20°C [7]

Synthesis

The manufacturing process for Acid Yellow 61 involves a diazotization and coupling reaction.

[1] The general synthesis workflow is as follows:

o Diazotization: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide is diazotized.

e Coupling: The resulting diazo compound is then coupled with 2,5-Bichloro-4-(3-methyl-5-oxo-

4,5-dihydropyrazol-1-yl)benzenesulfonic acid.[1]
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A simplified workflow for the synthesis of Acid Yellow 61.

A detailed experimental protocol for the synthesis of Acid Yellow 61 is not extensively
documented in publicly available literature. However, general procedures for the synthesis of
acid dyes can be found in specialized chemical patent literature.[8][9]

Spectral Data

Detailed spectral data such as UV-Vis and NMR for pure Acid Yellow 61 are not readily
available. However, an FTIR spectrum of Acid Yellow 61 adsorbed onto a cationic poly
[AAM/NVP/DAPB] hydrogel has been reported.[10] The spectrum showed a characteristic peak
at 1031 cm~* corresponding to the N-N stretching of the pyrazole ring in the dye molecule.[10]
The absence of a peak at 954 cm~1, which is present in the hydrogel alone, suggests an
electrostatic interaction between the dye and the quaternary nitrogen of the hydrogel.[10]

Experimental Protocols

Analysis by High-Performance Liquid Chromatography-
Quadrupole Orbitrap High-Resolution Mass
Spectrometry (HPLC-Q-Orbitrap-HRMS)
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While a specific protocol for the analysis of pure Acid Yellow 61 is not detailed, a method for
the rapid determination of 61 acid dyes, including Acid Yellow 61, in food matrices has been
published. This method can be adapted for the analysis of the compound.

Sample Preparation (from a solid matrix):
e Homogenize the sample.

o Extract a known weight of the sample with a suitable solvent (e.g., a mixture of water,
methanol, and dichloromethane).

o Perform a liquid-liquid extraction to remove interfering substances.

e The final extract is then analyzed by HPLC-Q-Orbitrap-HRMS.

Instrumental Analysis:

o Chromatography: Utilize a C18 reversed-phase column with a gradient elution.

+ Mobile Phase: A typical mobile phase system consists of a buffered agueous solution and an
organic solvent like acetonitrile.

e Mass Spectrometry: Employ a quadrupole Orbitrap mass spectrometer for high-resolution
mass analysis.

Biological Activity and Drug Development Potential

There is currently no publicly available scientific literature detailing any specific biological
activity, cytotoxicity, or therapeutic applications of Acid Yellow 61. The primary focus of
research on this compound has been its application as a dye and its removal from wastewater.
As such, information regarding its interaction with signaling pathways or its potential in drug
development is not available.

Safety Information

Acid Yellow 61 is classified as having oral acute toxicity (Category 4), skin irritation (Category
2), and eye irritation (Category 2), and may be harmful if inhaled.[4] The LD50 for acute oral
toxicity in rats is reported to be greater than 2,000 mg/kg.[6] Standard safety precautions,
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including the use of personal protective equipment such as gloves and safety glasses, should
be observed when handling this compound.[4]

Conclusion

Acid Yellow 61 is a well-characterized monoazo dye with established applications in the textile
and leather industries. Its physicochemical properties are partially documented, though some
data points remain unavailable. While its synthesis is understood in principle, detailed
experimental protocols are not widely published. A significant gap in the current knowledge
exists regarding its biological effects and potential for applications in drug development, with no
available data on its interaction with biological systems or signaling pathways. Further research
would be necessary to explore these aspects of Acid Yellow 61.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to Acid Yellow 61 (CAS
12217-38-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622547/docs#an-in-depth-technical-guide-to-acid-
yellow-61-cas-12217-38-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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